3-hydroxy-N-[(5E)-5-[(4-hydroxy-3-methoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]benzamide

• IUPAC Name: 3-hydroxy-N-[(5E)-5-[(4-hydroxy-3-methoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]benzamide
• InChI: InChI=1S/C18H14N2O5S2/c1-25-14-7-10(5-6-13(14)22)8-15-17(24)20(18(26)27-15)19-16(23)11-3-2-4-12(21)9-11/h2-9,21-22H,1H3,(H,19,23)/b15-8+
• InChI Key: MBRBCOYLYGSXNW-OVCLIPMQSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C=C2C(=O)N(C(=S)S2)NC(=O)C3=CC(=CC=C3)O)O
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=C/2\C(=O)N(C(=S)S2)NC(=O)C3=CC(=CC=C3)O)O
• Molecular Formula: C18H14N2O5S2
• Molecular Weight: 402.4 g/mol
• CAS No.: 638137-63-0

Description

This compound belongs to the class of thiazolidinone derivatives, characterized by a 1,3-thiazolidin-4-one core substituted with a (4-hydroxy-3-methoxyphenyl)methylidene group at the 5-position and a 3-hydroxybenzamide moiety at the 3-position. Its structure (Fig. The 4-hydroxy-3-methoxyphenyl substituent enhances hydrogen-bonding capacity, which may influence solubility and receptor binding .

Thiazolidinones are known for diverse pharmacological applications, including antimicrobial, anticancer, and enzyme inhibitory activities. The presence of the 3-hydroxybenzamide group in this compound suggests structural similarity to inhibitors of proteases like cathepsin L and aminopeptidase N, as seen in related analogs .

Biological Activity

The compound 3-hydroxy-N-[(5E)-5-[(4-hydroxy-3-methoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]benzamide is a member of the thiazolidinone family, which has garnered attention in medicinal chemistry due to its diverse biological activities. This article explores the biological activity of this compound, focusing on its pharmacological profiles, mechanisms of action, and potential therapeutic applications.

Structural Overview

The compound features a thiazolidinone core that contributes to its biological activity. The structural formula can be summarized as follows:

• Molecular Formula : C₁₅H₁₅N₃O₃S
• Molecular Weight : 301.36 g/mol
• IUPAC Name : 3-hydroxy-N-[(5E)-5-[(4-hydroxy-3-methoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]benzamide

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of thiazolidinone derivatives. In vitro evaluations showed that compounds similar to 3-hydroxy-N-[(5E)-5-[(4-hydroxy-3-methoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]benzamide exhibit significant antibacterial and antifungal activities. For instance, derivatives synthesized from 3-hydroxy-naphthoic acid hydrazide demonstrated potent antimicrobial effects against various pathogens, with some derivatives showing higher activity than standard antibiotics .

Antioxidant Activity

The antioxidant potential of thiazolidinones has been well-documented. Compounds like 3-hydroxy-N-(4-oxo-2-(3,4,5-trimethoxyphenyl)thiazolidin-3-yl)-2-naphthamide displayed remarkable antioxidant activity in assays measuring free radical scavenging capabilities. The presence of hydroxyl groups in the structure is believed to enhance electron donation capacity, thus improving antioxidant properties .

Anti-inflammatory Activity

Inflammation-related diseases are a significant health concern, and thiazolidinones have been explored for their anti-inflammatory effects. Studies indicate that certain derivatives can inhibit pro-inflammatory cytokines and enzymes like COX and LOX, suggesting their potential as anti-inflammatory agents. For example, compounds derived from 3-hydroxy-naphthoic acid exhibited notable anti-inflammatory activities in various models .

The biological activities of 3-hydroxy-N-[(5E)-5-[(4-hydroxy-3-methoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]benzamide are attributed to several mechanisms:

• Enzyme Inhibition : Many thiazolidinones act as enzyme inhibitors, affecting metabolic pathways involved in inflammation and microbial growth.
• Receptor Modulation : The compound may interact with specific receptors involved in inflammatory responses or microbial defense mechanisms.
• Free Radical Scavenging : The presence of hydroxyl and methoxy groups enhances the ability to neutralize free radicals.

Case Studies and Research Findings

A series of studies have been conducted to evaluate the biological activity of thiazolidinone derivatives:

Study	Findings
	Demonstrated significant antibacterial activity against Gram-positive bacteria.
	Showed antioxidant capabilities comparable to established antioxidants like ascorbic acid.
	Reported potent anti-inflammatory effects in murine models of inflammation.

Comparison with Similar Compounds

Key Observations :

• Polarity : The target compound’s 4-hydroxy-3-methoxyphenyl group increases polarity compared to ethyloxy or methyl substituents, likely reducing logP values .
• Bioactivity : Indole-containing analogs (e.g., ) exhibit stronger binding to proteases like cathepsin L due to π-π interactions with hydrophobic enzyme pockets.
• Solubility : Ethoxy and methyl groups (e.g., ) improve solubility in organic solvents but may reduce aqueous solubility compared to hydroxylated derivatives.